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Compound of Interest

Compound Name: RGLS4326

Cat. No.: B15604184

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of RGLS4326, an oligonucleotide inhibitor of microRNA-17. The following procedures
are designed to ensure the safety of laboratory personnel and the integrity of the research
being conducted.

Personal Protective Equipment (PPE) and Safety
Precautions

While RGLS4326 is not classified as a hazardous substance or mixture, adherence to standard
laboratory safety protocols is mandatory to minimize any potential risks.

Required Personal Protective Equipment:
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PPE Category Item Specifications

Inspected before each use,
Hand Protection Nitrile gloves washed before removal, and

replaced periodically.

o Must be worn at all times in the
) Safety glasses with side )
Eye Protection laboratory where RGLS4326 is

shields or goggles
9099 handled.

) ] Worn over personal clothing to
Skin and Body Protection Laboratory coat ] )
protect against spills.

General Safety Precautions:

o Work in a well-ventilated area, preferably within a laboratory chemical hood, especially when
handling the compound in powdered form to avoid inhalation of dust.[1]

» Avoid contact with skin and eyes.[1]
» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly with soap and water after handling RGLS4326, even if gloves were

worn.
o Ensure that an eyewash station and safety shower are readily accessible.[1]
Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the stability and efficacy of RGLS4326.
Handling Procedures:

» Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the
workspace by cleaning the area and ensuring all necessary equipment is within reach.

» Weighing (for solid form): Conduct weighing of powdered RGLS4326 within a chemical fume
hood to prevent inhalation of dust. Use appropriate tools to handle the powder and avoid
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creating airborne particles.

o Reconstitution: For creating solutions, slowly add the recommended solvent to the vial
containing RGLS4326 to avoid splashing. Mix gently until the oligonucleotide is fully
dissolved.

 Aliquoting: To prevent waste from cross-contamination or spills, it is best practice to dispense
the reconstituted RGLS4326 into single-use aliquots.

Storage Conditions:

Storage . . .
Form Duration Special Conditions
Temperature
] Store in a tightly
Solid -20°C Long-term )
sealed container.
Sealed storage, away
In solvent -80°C Up to 6 months )
from moisture.[1]
Sealed storage, away
In solvent -20°C Up to 1 month

from moisture.[1]

Note: For short-term shipping of less than two weeks, RGLS4326 can be transported at room
temperature.[1]

Disposal Plan

Dispose of RGLS4326 and any contaminated materials in accordance with institutional and
local regulations for chemical waste.

Disposal Steps:

o Segregation: Do not mix RGLS4326 waste with other waste streams. Keep it separate in a
designated, clearly labeled waste container.

o Contaminated Materials: All materials that have come into contact with RGLS4326, such as
pipette tips, tubes, and gloves, should be considered chemical waste and disposed of
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accordingly.

o Waste Collection: Follow your institution's procedures for chemical waste pickup. Ensure the
waste container is securely sealed and properly labeled with the contents.

Experimental Protocols

RGLS4326 is an inhibitor of miR-17 and has been used in various experimental settings to
study its effects on polycystic kidney disease (ADPKD).

Mechanism of Action

RGLS4326 is a short, single-stranded oligonucleotide designed to be complementary to the
seed sequence of the miR-17 family of microRNAs. By binding to miR-17, RGLS4326 prevents
it from binding to its target messenger RNAs (MRNASs), such as those for PKD1 and PKD2.
This leads to the de-repression of PKD1 and PKD2 gene expression, resulting in increased
levels of the corresponding proteins, polycystin-1 (PC1) and polycystin-2 (PC2). In the context
of ADPKD, this mechanism helps to attenuate cyst growth.

Represse PKDLmRNA | Lranslates (o  (QEEERNemERTIe ahibi
miR-17 Cyst Growth
Represses Translates to Inhibits
PKD2 mRNA Polycystin-2 (PC2)
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Caption: Mechanism of action of RGLS4326 in inhibiting cyst growth.

Experimental Workflow: In Vitro Transfection

This workflow outlines a general procedure for transfecting cells with RGLS4326 to study its

effects on gene expression.
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Caption: General workflow for in vitro cell transfection with RGLS4326.
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First Aid Measures

In the event of exposure, follow these first aid procedures.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. Get medical attention.

[1]

In case of contact, immediately flush skin with
) plenty of water. Remove contaminated clothing
Skin Contact . o
and shoes. Get medical attention if symptoms

occur.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire and Spill Response

Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Specific Hazards: Not flammable or combustible.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]
Spill Response:

o Evacuate: Evacuate personnel from the immediate area of the spill.
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o Ventilate: Ensure adequate ventilation.

o Containment: Wear appropriate PPE. For a solid spill, carefully sweep or scoop up the
material and place it in a designated waste container. For a liquid spill, absorb with an inert
material (e.g., vermiculite, sand) and place in a sealed container for disposal.

e Cleaning: Clean the spill area thoroughly with a suitable decontamination solution.

o Disposal: Dispose of all contaminated materials as chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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